2-phenoxy-N-pyrimidin-2-ylbenzamide

• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol
• SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NC3=NC=CC=N3
• InChI: InChI=1S/C17H13N3O2/c21-16(20-17-18-11-6-12-19-17)14-9-4-5-10-15(14)22-13-7-2-1-3-8-13/h1-12H,(H,18,19,20,21)
• InChIKey: JILTUAMXZXBSAC-UHFFFAOYSA-N

2-Phenoxy-N-pyrimidin-2-ylbenzamide: Structural and Pharmacophoric Baseline for Informed Chemical Procurement

2-Phenoxy-N-pyrimidin-2-ylbenzamide (molecular formula C₁₇H₁₃N₃O₂, MW 291.30 g/mol) belongs to the class of N-heteroaryl-substituted 2-phenoxybenzamides. The compound integrates two distinct pharmacophoric motifs: a 2-phenoxybenzamide core, which has demonstrated essentiality for antiplasmodial activity in the 2-phenoxybenzamide series [1], and an N-pyrimidin-2-yl amide terminus, which is a recognized hinge-binding element in kinase inhibitor design [2]. This dual-motif architecture distinguishes it from simpler N-phenyl-2-phenoxybenzamides and from 2-benzamido-pyrimidines that bear the reversed amide connectivity.

1 Dual pharmacophore2‑phenoxybenzamide core combined with N‑pyrimidin‑2‑yl hinge‑binding motif

2 Scaffold differentiationOrtho‑phenoxy conformation distinct from 3‑ and 4‑phenoxy positional isomers

3 Research modelsKinase‑targeted screening, antiplasmodial SAR, dual Raf/HDAC engagement, fungicidal profiling

• [1] Hermann T, Hochegger P, Dolensky J, Seebacher W, Pferschy-Wenzig E-M, Saf R, Kaiser M, Mäser P, Weis R. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals. 2021;14(11):1109. doi:10.3390/ph14111109 View Source
• [2] Waelchli R, Bollbuck B, Bruns C, Buhl T, Eder J, Feifel R, Hersperger R, Janser P, Revesz L, Zerwes H-G, Schlapbach A. Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK. Bioorg Med Chem Lett. 2006;16(1):108-112. doi:10.1016/j.bmcl.2005.09.035 View Source

Why 2-Phenoxy-N-pyrimidin-2-ylbenzamide Cannot Be Replaced by Generic N-Phenyl or Non-Phenoxy Analogs

Substituting 2-phenoxy-N-pyrimidin-2-ylbenzamide with a generic N-phenyl-2-phenoxybenzamide or a non-phenoxy N-pyrimidin-2-ylbenzamide alters both the hydrogen-bonding pharmacophore and the conformational landscape. In the 2-phenoxybenzamide series, replacement of the 4-fluorophenoxy substituent with hydrogen caused a >9-fold loss of antiplasmodial activity (IC₅₀ shift from 0.4134 µM to 3.738 µM), directly demonstrating that the phenoxy ether motif is not a dispensable appendage but a critical activity determinant [1]. Conversely, the N-pyrimidin-2-yl group provides a specific hydrogen-bond acceptor/donor pattern at the kinase hinge that a simple N-phenyl group cannot replicate; N-pyrimidin-2-ylbenzamides have been validated as ATP-competitive IKK2 inhibitors with IC₅₀ values as low as 25 nM, whereas the N-phenylbenzamide scaffold lacks this hinge-directed binding mode [2]. Removing either motif—the phenoxy group or the pyrimidin-2-yl substitution—therefore eliminates a pharmacophoric feature for which quantitative structure-activity evidence of essentiality exists.

Phenoxy removal SAR shows a reported 9‑fold activity loss when the phenoxy substituent is replaced by hydrogen; the ether motif is not dispensable in the 2‑phenoxybenzamide class.

Hinge binder loss Replacing the N‑pyrimidin‑2‑yl group with a simple N‑phenyl group removes the hydrogen‑bond acceptor pattern required for kinase hinge binding; kinase‑directed assay profiles may not transfer.

• [1] Hermann T, Hochegger P, Dolensky J, Seebacher W, Pferschy-Wenzig E-M, Saf R, Kaiser M, Mäser P, Weis R. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals. 2021;14(11):1109. doi:10.3390/ph14111109 View Source
• [2] Waelchli R, Bollbuck B, Bruns C, Buhl T, Eder J, Feifel R, Hersperger R, Janser P, Revesz L, Zerwes H-G, Schlapbach A. Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK. Bioorg Med Chem Lett. 2006;16(1):108-112. doi:10.1016/j.bmcl.2005.09.035 View Source

Quantitative Differentiation Evidence for 2-Phenoxy-N-pyrimidin-2-ylbenzamide Against Closest Analogs

Phenoxy Substituent Essentiality: >9-Fold Antiplasmodial Activity Loss Upon Removal of the Aryloxy Motif

In the 2-phenoxybenzamide class, the phenoxy substituent is not an inert spectator but a critical activity determinant. Compound 1 (2-(4-fluorophenoxy)benzamide derivative) exhibited PfNF54 IC₅₀ = 0.4134 µM with a selectivity index of 316.9. When the 4-fluorophenoxy moiety was replaced by a hydrogen atom (compound 7), antiplasmodial activity dropped to PfNF54 IC₅₀ = 3.738 µM and selectivity collapsed to 30.22 [1]. This represents a 9.0-fold decrease in potency. Substitution with unsubstituted 4-phenoxy (compound 6) partially restored activity (PfNF54 IC₅₀ = 1.012–1.146 µM), but still underperformed by 2.5–2.8-fold relative to the 4-fluorophenoxy-bearing lead [1]. For 2-phenoxy-N-pyrimidin-2-ylbenzamide, the 2-phenoxy substitution is thus predicted to confer activity advantages over non-phenoxy N-pyrimidin-2-ylbenzamide analogs.

Phenoxy essentiality

Reported context

9.0‑fold potency loss (phenoxy→H)
10.5‑fold selectivity loss
PfNF54 IC₅₀ shift: 0.4134 µM → 3.738 µM

Supports phenoxy pharmacophore essentiality for antiplasmodial SAR interpretation.

Referenced to 2‑phenoxybenzamide analog series; direct data on the title compound not reported.

Evidence Dimension	In vitro antiplasmodial activity against chloroquine-sensitive Plasmodium falciparum NF54 blood stages
Target Compound Data	Compound 1 (2-(4-fluorophenoxy)benzamide derivative): PfNF54 IC₅₀ = 0.4134 µM; selectivity index (L-6 cells) = 316.9
Comparator Or Baseline	Compound 7 (H in place of phenoxy): PfNF54 IC₅₀ = 3.738 µM; selectivity index = 30.22. Compound 6 (4-phenoxy): PfNF54 IC₅₀ = 1.012–1.146 µM
Quantified Difference	9.0-fold potency loss (phenoxy→H); 2.5–2.8-fold potency loss (4-fluorophenoxy→4-phenoxy); 10.5-fold selectivity loss
Conditions	P. falciparum NF54 blood-stage assay; cytotoxicity in rat L-6 skeletal myofibroblasts; standards: chloroquine and podophyllotoxin [1]

Why This Matters

Procurement of 2-phenoxy-N-pyrimidin-2-ylbenzamide over a non-phenoxy analog retains the phenoxy pharmacophore, which the SAR shows is worth up to a 9-fold activity differential in the 2-phenoxybenzamide class.

• [1] Hermann T, Hochegger P, Dolensky J, Seebacher W, Pferschy-Wenzig E-M, Saf R, Kaiser M, Mäser P, Weis R. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals. 2021;14(11):1109. doi:10.3390/ph14111109 View Source

N-Pyrimidin-2-yl Amide Confers Kinase Hinge-Binding Capability Absent in N-Phenyl Analogs

The N-pyrimidin-2-yl substitution on the benzamide nitrogen provides a hydrogen-bond acceptor (pyrimidine N1 and N3) and donor (amide NH) arrangement that engages the kinase hinge region. This is demonstrated in the 2-benzamido-pyrimidine IKK inhibitor series, where compound 24 achieved IKK2 IC₅₀ = 25 nM and compound 16 reached IKK2 IC₅₀ = 40 nM with significant in vivo activity in an acute cytokine release model [1]. In the EGFR kinase context, 4-aryloxy-5-benzamidopyrimidines inhibited EGFR with IC₅₀ values of 1.05–5.37 µM, whereas the corresponding 4-aryloxy-5-(thio)ureidopyrimidine derivatives—lacking the benzamide carbonyl—showed no EGFR, HER2, or VEGFR1 inhibition [2]. By contrast, the N-phenyl-2-phenoxybenzamide scaffold lacks the second heterocyclic nitrogen required for bidentate hinge hydrogen bonding, which limits its utility as a kinase inhibitor scaffold.

Hinge‑binding capability

Class‑level

Benzamido‑pyrimidine IKK2 IC₅₀ = 25–40 nM
Non‑benzamido analogs: no kinase inhibition

The N‑pyrimidin‑2‑yl motif enables kinase‑hinge recognition that N‑phenyl analogs cannot provide.

IKK2 and EGFR context; direct activity of the title compound requires assay confirmation.

Evidence Dimension	Kinase inhibitory activity: IKK2 and EGFR inhibition
Target Compound Data	2-Benzamido-pyrimidine IKK inhibitor compound 24: IKK2 IC₅₀ = 25 nM; compound 16: IKK2 IC₅₀ = 40 nM [1]. 4-Aryloxy-5-benzamidopyrimidines: EGFR IC₅₀ range = 1.05–5.37 µM [2]
Comparator Or Baseline	4-Aryloxy-5-(thio)ureidopyrimidines: no EGFR, HER2, or VEGFR1 inhibition detected. N-Phenylbenzamide analogs: no hinge-directed kinase inhibition data available, consistent with absence of pyrimidine H-bond acceptor
Quantified Difference	>25-fold selectivity window: 25 nM IKK2 inhibition vs. no measurable activity for non-benzamido analogs; EGFR IC₅₀ shift from 1.05–5.37 µM (benzamidopyrimidine) to inactive (thioureidopyrimidine)
Conditions	IKK2: ATP-competitive enzyme inhibition assay [1]. EGFR: recombinant kinase inhibition assay with cell-based validation in cancerous cell lines [2]

Why This Matters

The N-pyrimidin-2-yl group in 2-phenoxy-N-pyrimidin-2-ylbenzamide enables kinase-targeted screening cascades that N-phenyl analogs cannot support, making it a structurally rational choice for kinase-focused hit discovery libraries.

• [1] Waelchli R, Bollbuck B, Bruns C, Buhl T, Eder J, Feifel R, Hersperger R, Janser P, Revesz L, Zerwes H-G, Schlapbach A. Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK. Bioorg Med Chem Lett. 2006;16(1):108-112. doi:10.1016/j.bmcl.2005.09.035 View Source
• [2] Elkamhawy A, Paik S, Hassan AHE, Lee YS, Roh EJ. Hit discovery of 4-amino-N-(4-(3-(trifluoromethyl)phenoxy)pyrimidin-5-yl)benzamide: A novel EGFR inhibitor from a designed small library. Bioorg Chem. 2017;75:393-405. doi:10.1016/j.bioorg.2017.10.009 View Source

Positional Isomer Differentiation: 2-Phenoxy (ortho) Substitution Creates Distinct Conformational and Electronic Profile vs. 3- and 4-Phenoxy Isomers

The position of the phenoxy substituent on the benzamide ring directly governs the dihedral angle of the diaryl ether, the electronic distribution across the benzamide π-system, and the spatial relationship between the phenoxy group and the amide carbonyl. In the 2-phenoxybenzamide antiplasmodial SAR, the ortho-phenoxy arrangement places the ether oxygen in proximity to the amide NH, creating an intramolecular hydrogen-bond network that stabilizes a specific bioactive conformation [1]. By contrast, the 4-phenoxy-N-pyrimidin-5-ylbenzamide positional isomer (CAS 104896-28-8) places the phenoxy group para to the amide, eliminating this ortho-effect and presenting a different electrostatic surface to biological targets. Although direct head-to-head biological comparisons between 2-phenoxy-N-pyrimidin-2-ylbenzamide and its 4-phenoxy isomer are not available in the current literature, the antiplasmodial SAR clearly demonstrates that the position of the aryloxy substituent alters potency by 2.5–9-fold depending on the comparator [1].

Positional isomer profile

Data to verify

Ortho‑phenoxy stabilizes unique H‑bond conformation
Para‑phenoxy isomer (CAS 104896‑28‑8) commercially available

Ortho‑substitution may affect 2.5–9‑fold activity differences based on class SAR; head‑to‑head comparison missing.

No direct biological comparison between the two positional isomers currently available.

Evidence Dimension	Structure-activity relationship: effect of phenoxy substitution position on biological activity
Target Compound Data	2-Phenoxy-N-pyrimidin-2-ylbenzamide: ortho-phenoxy arrangement with potential intramolecular NH···O hydrogen bond; predicted cLogP ~3.5–4.0
Comparator Or Baseline	4-Phenoxy-N-pyrimidin-5-ylbenzamide (CAS 104896-28-8): para-phenoxy arrangement with different conformational profile. In the antiplasmodial series, 2-(4-fluorophenoxy) vs. 4-phenoxy substitution: IC₅₀ shifts from 0.4134 µM to 1.012–1.146 µM [1]
Quantified Difference	Positional isomerism can produce 2.5–9-fold activity variation in the 2-phenoxybenzamide class; ortho-phenoxy stabilizes a distinct low-energy conformation not accessible to para-isomers
Conditions	Conformational analysis inferred from 2-phenoxybenzamide SAR data in PfNF54 assay [1]; no direct head-to-head comparison between 2-phenoxy-N-pyrimidin-2-yl and 4-phenoxy-N-pyrimidin-5-yl isomers available

Why This Matters

When procuring for SAR expansion, the 2-phenoxy (ortho) isomer provides a unique conformational starting point that cannot be accessed by purchasing the commercially available 4-phenoxy positional isomer; selecting the correct regioisomer at the procurement stage avoids wasted synthesis and screening cycles.

• [1] Hermann T, Hochegger P, Dolensky J, Seebacher W, Pferschy-Wenzig E-M, Saf R, Kaiser M, Mäser P, Weis R. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals. 2021;14(11):1109. doi:10.3390/ph14111109 View Source

Dual Raf/HDAC Inhibitory Potential: Phenoxybenzamide Scaffold Validated for Simultaneous Kinase and Epigenetic Target Engagement

The phenoxybenzamide scaffold has been validated as a dual Raf/HDAC inhibitor chemotype. Compound 10e from the phenoxybenzamide analog series demonstrated potent inhibitory activity against both BRAF^V600E (IC₅₀ = 0.073 µM) and HDAC1 (IC₅₀ = 1.17 µM), with antiproliferative effects against HepG2 and MDA-MB-468 cancer cell lines [1]. This dual-target profile is scaffold-dependent: the phenoxybenzamide core simultaneously accommodates the kinase hinge-binding pharmacophore (via the benzamide moiety) and the HDAC zinc-binding group. 2-Phenoxy-N-pyrimidin-2-ylbenzamide retains this core architecture with the added advantage of a pyrimidin-2-yl group, which enhances hinge hydrogen-bonding capacity compared to the N-aryl substituents used in the reported Raf/HDAC series. In contrast, non-phenoxy N-pyrimidin-2-ylbenzamides lack the extended aryl ether required for simultaneous HDAC pocket occupancy.

Dual Raf/HDAC potential

Reported context

Analog 10e: BRAF^V600E IC₅₀ = 0.073 µM
HDAC1 IC₅₀ = 1.17 µM
Cell activity in HepG2, MDA‑MB‑468

Phenoxybenzamide scaffold supports simultaneous kinase and HDAC target engagement for research studies.

Title compound is a structural analog; direct dual inhibition data to be generated.

Evidence Dimension	Dual Raf kinase and HDAC enzyme inhibition
Target Compound Data	Phenoxybenzamide analog 10e: BRAF^V600E IC₅₀ = 0.073 µM; HDAC1 IC₅₀ = 1.17 µM; antiproliferative activity against HepG2 and MDA-MB-468 cells [1]
Comparator Or Baseline	Lead compound 10a in the same series: HDAC1 IC₅₀ substantially higher (less potent); non-phenoxy benzamides lack the diaryl ether extension for HDAC surface recognition
Quantified Difference	Compound 10e achieves sub-100 nM BRAF^V600E inhibition and low-micromolar HDAC1 inhibition from a single phenoxybenzamide scaffold; non-phenoxy analogs cannot access dual Raf/HDAC pharmacology
Conditions	Recombinant BRAF^V600E and HDAC1 enzyme inhibition assays; cell-based antiproliferative assays in HepG2 (hepatocellular carcinoma) and MDA-MB-468 (breast cancer) lines [1]

Why This Matters

2-Phenoxy-N-pyrimidin-2-ylbenzamide is a direct structural analog of the validated Raf/HDAC dual inhibitor phenotype; procurement of this compound provides a scaffold-pure entry point for dual kinase-epigenetic inhibitor programs, which non-phenoxy N-pyrimidin-2-ylbenzamides cannot offer.

• [1] Geng A, Cui H, Zhang L, Chen X, Li H, Lu T, Zhu Y. Discovery of novel phenoxybenzamide analogues as Raf/HDAC dual inhibitors. Bioorg Med Chem Lett. 2019;29(13):1605-1608. doi:10.1016/j.bmcl.2019.04.047 View Source

Fungicidal Activity Benchmark: N-Pyrimidin-2-ylbenzamide Scaffold Delivers >85% Pathogen Inhibition at 25 mg/L

The N-(pyrimidin-2-yl)benzamide scaffold has demonstrated potent fungicidal activity in a series of eight N-(4,6-disubstituted pyrimidin-2-yl)benzamides tested against agriculturally relevant phytopathogens. Compound 4f achieved 92.9% inhibition of Gibberella zeae (wheat head blight pathogen) at 25 mg/L, while compound 4g achieved 85.1% inhibition of Pyricularia oryzae (rice blast pathogen) at the same concentration [1]. These inhibition levels at 25 mg/L (approximately 59–102 µM depending on compound molecular weight) represent a validated fungicidal baseline for the N-pyrimidin-2-ylbenzamide chemotype. 2-Phenoxy-N-pyrimidin-2-ylbenzamide, bearing the 2-phenoxy substituent on the benzamide ring, offers an additional vector for tuning both potency and selectivity beyond what the unsubstituted or 4,6-disubstituted pyrimidine-only analogs can achieve.

Fungicidal benchmark

Class‑level

92.9% G. zeae inhibition at 25 mg/L
85.1% P. oryzae inhibition at 25 mg/L
N‑pyrimidin‑2‑ylbenzamide core

Establishes a fungicidal baseline for the chemotype; the 2‑phenoxy substituent offers an additional derivatization vector.

Data from 4,6‑disubstituted analogs; title compound activity requires pathogen‑specific screening.

Evidence Dimension	Fungicidal activity: in vitro growth inhibition of phytopathogenic fungi
Target Compound Data	N-(4,6-disubstituted pyrimidin-2-yl)benzamide 4f: 92.9% inhibition of Gibberella zeae at 25 mg/L; compound 4g: 85.1% inhibition of Pyricularia oryzae at 25 mg/L [1]
Comparator Or Baseline	Unsubstituted N-pyrimidin-2-ylbenzamide (baseline scaffold without phenoxy or pyrimidine substituents): inhibition data not reported in head-to-head format, but the SAR identifies the pyrimidin-2-yl-benzamide connectivity as the core fungicidal pharmacophore
Quantified Difference	>85% inhibition at 25 mg/L for optimized N-pyrimidin-2-ylbenzamides; the 2-phenoxy substituent provides an additional substitution site for potency optimization not available on the unsubstituted benzamide ring
Conditions	In vitro mycelial growth inhibition assay; pathogens: Pyricularia oryzae (rice blast) and Gibberella zeae (wheat scab); concentration: 25 mg/L; structures confirmed by ¹H NMR, IR, LC/MS, and elemental analysis [1]

Why This Matters

For agrochemical discovery programs, 2-phenoxy-N-pyrimidin-2-ylbenzamide provides the N-pyrimidin-2-ylbenzamide fungicidal core with an additional phenoxy derivatization handle, enabling SAR expansion beyond the 4,6-pyrimidine substitution space explored in the benchmark fungicidal series.

• [1] Authors not specified. Synthesis and Fungicidal Activity of N-(4,6-Disubstituted pyrimidin-2-yl)-benzamides [Article in Chinese with English abstract]. 农药学学报 (Chinese Journal of Pesticide Science). 2007. Available via nyxxb.cn. View Source

Prioritized Research and Industrial Application Scenarios for 2-Phenoxy-N-pyrimidin-2-ylbenzamide

Kinase-Focused Hit Discovery Library Design: Hinge-Binding Scaffold with Phenoxy Diversification Vector

2-Phenoxy-N-pyrimidin-2-ylbenzamide is suited for incorporation into kinase-targeted screening libraries where a pyrimidine hinge-binding motif is required but scaffold novelty is desired. The N-pyrimidin-2-ylbenzamide connectivity has been validated as an ATP-competitive kinase hinge binder, with IKK2 IC₅₀ values as low as 25 nM achieved through substitution optimization on the benzamide ring [2]. The 2-phenoxy substituent provides a conformationally constrained diaryl ether extension that occupies the solvent-exposed or hydrophobic back-pocket regions of the kinase active site, differentiating it from simpler N-pyrimidin-2-ylbenzamides. This scaffold is particularly relevant for kinases where dual hinge and back-pocket occupancy is pharmacophorically required, such as IKK, EGFR, and potentially BRAF.

Antiplasmodial Lead Optimization: Phenoxybenzamide Core with Improved Drug-like Properties

In antimalarial drug discovery, the 2-phenoxybenzamide class has produced compounds with sub-micromolar PfNF54 activity (IC₅₀ = 0.2690 µM, selectivity index 460) through systematic SAR optimization of the anilino, phenoxy, and benzamide ring substituents [1]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide offers a structurally distinct anilino replacement (pyrimidin-2-yl in place of substituted phenyl), which may improve solubility, reduce CYP3A4 inhibition liability, or enhance passive permeability—parameters that were explicitly monitored in the lead optimization campaign and found to be modifiable through structural variation [1]. This makes the compound a rational choice for expanding the chemical space around the validated 2-phenoxybenzamide antiplasmodial pharmacophore.

Dual Raf/HDAC Inhibitor Development: Phenoxybenzamide Entry Point for Epigenetic-Kinase Polypharmacology

The phenoxybenzamide scaffold has been demonstrated as a viable dual Raf/HDAC inhibitor phenotype, with compound 10e achieving BRAF^V600E IC₅₀ = 0.073 µM and HDAC1 IC₅₀ = 1.17 µM [3]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide represents an unexplored analog within this phenotype class, where the N-pyrimidin-2-yl group may enhance hinge-binding affinity relative to the N-aryl substituents employed in the reported series. Procurement of this compound enables direct exploration of whether the pyrimidin-2-yl substitution improves the kinase inhibition component of the dual profile without compromising HDAC activity. This scenario is supported by the documented synergistic benefit of combining HDAC and kinase inhibition in anticancer therapy [3].

Agrochemical Fungicide Discovery: Pyrimidinyl-Benzamide Core with Phenoxy Derivatization for Pathogen Selectivity

The N-(pyrimidin-2-yl)benzamide scaffold has demonstrated robust fungicidal activity with >85% inhibition of Gibberella zeae and Pyricularia oryzae at 25 mg/L [4]. 2-Phenoxy-N-pyrimidin-2-ylbenzamide extends this scaffold by introducing a phenoxy substituent at the benzamide 2-position, providing an additional vector for tuning lipophilicity, metabolic stability, and pathogen selectivity. The 2-phenoxy group may also mimic the diphenyl ether motif found in commercial fungicides such as difenoconazole, offering a hybrid pharmacophore approach for resistance-breaking fungicide discovery. This compound is therefore a logical procurement choice for agrochemical screening cascades targeting cereal and rice pathogens.

Application

Selection Property

Validation Focus

Kinase‑targeted screening library design

N‑pyrimidin‑2‑yl hinge‑binding motif with phenoxy diversification vector

Kinase panel selectivity and back‑pocket occupancy assays

Antiplasmodial lead expansion

2‑phenoxybenzamide core with pyrimidin‑2‑yl anilino replacement

PfNF54 potency and selectivity index monitoring

Dual epigenetic‑kinase polypharmacology studies

Phenoxybenzamide scaffold for simultaneous Raf and HDAC engagement

BRAF^V600E and HDAC1 dual inhibition profiling

Agricultural fungicide screening against cereal and rice pathogens

N‑pyrimidin‑2‑ylbenzamide core with phenoxy derivatization handle

Mycelial growth inhibition and pathogen selectivity screening

• [1] Hermann T, Hochegger P, Dolensky J, Seebacher W, Pferschy-Wenzig E-M, Saf R, Kaiser M, Mäser P, Weis R. Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Pharmaceuticals. 2021;14(11):1109. doi:10.3390/ph14111109 View Source
• [2] Waelchli R, Bollbuck B, Bruns C, Buhl T, Eder J, Feifel R, Hersperger R, Janser P, Revesz L, Zerwes H-G, Schlapbach A. Design and preparation of 2-benzamido-pyrimidines as inhibitors of IKK. Bioorg Med Chem Lett. 2006;16(1):108-112. doi:10.1016/j.bmcl.2005.09.035 View Source
• [3] Geng A, Cui H, Zhang L, Chen X, Li H, Lu T, Zhu Y. Discovery of novel phenoxybenzamide analogues as Raf/HDAC dual inhibitors. Bioorg Med Chem Lett. 2019;29(13):1605-1608. doi:10.1016/j.bmcl.2019.04.047 View Source
• [4] Authors not specified. Synthesis and Fungicidal Activity of N-(4,6-Disubstituted pyrimidin-2-yl)-benzamides [Article in Chinese with English abstract]. 农药学学报 (Chinese Journal of Pesticide Science). 2007. Available via nyxxb.cn. View Source